Cas no 796967-16-3 (Linifanib)

Linifanib structure

Product Name:Linifanib

CAS No:796967-16-3

MF:C₂₁H₁₈FN₅O

MW:375.398927211761

MDL:MFCD11840918

CID:68852

PubChem ID:11485656

Update Time:2024-10-27

Linifanib Chemical and Physical Properties

Names and Identifiers

- 1-(4-(3-Amino-1H-indazol-4-yl)phenyl)-3-(2-fluoro-5-methylphenyl)urea
- N-[4-(3-Amino-1H-indazol-4-yl)phenyl]-N'-(2-fluoro-5-methylphenyl)urea
- ABT 869
- Linifanib (ABT-869)
- 1-[4-(3-amino-1H-indazol-4-yl)phenyl]-3-(2-fluoro-5-methylphenyl)urea
- ABT-869
- LINIFANIB
- Linifanib (AL-39324, ABT-869,RG3635)
- abt869 ,Linifanib
- AL 39324
- AL-39324
- Kinome_532
- ABT869
- CO93X137CW
- N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea
- 1-[4-(3-amino-1H-indazol-4-yl)phenyl]-3-(2-fluoro-5-methyl-phenyl)urea
- 3-[4-(3
- BDBM21079
- D09635
- FT-0670795
- linifanibum
- AL39324
- HMS3244D14
- 796967-16-3
- CCG-264767
- MLS006010276
- s1003
- Linifanib (GMP)
- AC-24279
- MFCD11840918
- BCP01726
- HMS3244D06
- 1-[4-(3-azanyl-1H-indazol-4-yl)phenyl]-3-(2-fluoranyl-5-methyl-phenyl)urea
- Aminoindazole, 3
- NSC800783
- HY-50751G
- CHEMBL223360
- 3-[4-(3-amino-1H-indazol-4-yl)phenyl]-1-(2-fluoro-5-methylphenyl)urea
- BRD-K99749624-001-01-3
- NSC764237
- GTPL5657
- HY-50751
- NSC-800783
- MPVGZUGXCQEXTM-UHFFFAOYSA-N
- NCGC00250403-11
- UNII-CO93X137CW
- DTXSID40229834
- CS-0115
- EX-A014
- Linifanib [USAN]
- BCP9000220
- AS-16177
- J-503186
- Linifanib (USAN/INN)
- SW218116-2
- NCGC00250403-01
- CS-0626095
- A19393
- PB34634
- CHEBI:91435
- Q6554172
- AKOS015919098
- Linifanib [USAN:INN]
- AMY7508
- cid_11485656
- SMR004701346
- BCPP000446
- N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N1-(2-fluoro-5-methylphenyl)urea
- RG3635
- Urea, N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)-
- HMS3295O19
- SCHEMBL93804
- ABT-869,Linifanib
- RG-3635
- NSC-764237
- HMS3654E03
- LINIFANIB [INN]
- A-741439
- LINIFANIB [WHO-DD]
- HMS3244D10
- N-[4-(3-Amino-1H-indazol-4-yl)phenyl]-N′-(2-fluoro-5-methylphenyl)urea (ACI)
- Linigfanib
- RG 3635
- BRD-K99749624-001-07-0
- SDCCGSBI-0654273.P002
- N-[4-(3-Amino-1H-indazol-4-yl)phenyl]-N'-(2-fluoro-5-methylphenyl)urea; ABT 869
- Linifanib (ABT-869)?
- Linifanib
- MDL： MFCD11840918
- Inchi： 1S/C21H18FN5O/c1-12-5-10-16(22)18(11-12)25-21(28)24-14-8-6-13(7-9-14)15-3-2-4-17-19(15)20(23)27-26-17/h2-11H,1H3,(H3,23,26,27)(H2,24,25,28)
- InChI Key： MPVGZUGXCQEXTM-UHFFFAOYSA-N
- SMILES： O=C(NC1C(F)=CC=C(C)C=1)NC1C=CC(C2C3=C(NN=C3N)C=CC=2)=CC=1

Computed Properties

Exact Mass: 375.15000
Monoisotopic Mass: 375.14953838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.8
XLogP3: 3.9

Experimental Properties

Density: 1.424
Melting Point: 180-183°C (dec.)
Boiling Point: 542.2±50.0 °C at 760 mmHg
Flash Point: 281.7±30.1 °C
PSA: 95.83000
LogP: 5.63080
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Linifanib Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Linifanib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L126993-10mg	Linifanib	796967-16-3	≥99%	10mg	¥823.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L126993-50mg	Linifanib	796967-16-3	≥99%	50mg	¥2368.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L126993-5mg	Linifanib	796967-16-3	≥99%	5mg	¥614.90	2023-09-02
S e l l e c k ZHONG GUO	S1003-10mM (1mL in DMSO)	Linifanib (ABT-869)	796967-16-3	99.76%	10mM (1mL in DMSO)	￥1474.63	2022-04-26
S e l l e c k ZHONG GUO	S1003-5mg	Linifanib (ABT-869)	796967-16-3	99.76%	5mg	¥986.69	2023-09-16
S e l l e c k ZHONG GUO	S1003-50mg	Linifanib (ABT-869)	796967-16-3	99.76%	50mg	¥4659.27	2023-09-16
S e l l e c k ZHONG GUO	S1003-200mg	Linifanib (ABT-869)	796967-16-3	99.76%	200mg	￥13677.3	2022-04-26
DC Chemicals	DC4231-100 mg	Linifanib (ABT-869)	796967-16-3	>98%	100mg	$350.0	2022-02-28
DC Chemicals	DC4231-250 mg	Linifanib (ABT-869)	796967-16-3	>98%	250mg	$700.0	2022-02-28
DC Chemicals	DC4231-1 g	Linifanib (ABT-869)	796967-16-3	>98%	1g	$1500.0	2022-02-28

Linifanib Production Method

Production Method 1

20925-60-4

796967-18-5

796967-16-3

Reaction Conditions

1.1 Catalysts: Palladium diacetate , 1,1′-Bis(di-tert-butylphosphino)ferrocene Solvents: Ethanol ; 1 h, 50 °C
1.2 Reagents: Tripotassium phosphate Solvents: Ethanol , Toluene , Water ; 6 - 8 h, 55 °C

Reference

The Discovery and Development of a Safe, Practical Synthesis of ABT-869

Kruger, Albert W.; et al, Organic Process Research & Development, 2009, 13(6), 1419-1425

Production Method 2

20925-60-4

796967-18-5

796967-16-3

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane , Water ; 16 h, 85 °C

Reference

Synthesis of receptor tyrosine kinase inhibitor linifanib

Wang, Zhi-feng; et al, Zhongguo Yaowu Huaxue Zazhi, 2013, 23(1), 36-38

Production Method 3

190774-50-6

214360-73-3

796967-16-3

Reaction Conditions

1.1 Solvents: Toluene ; 50 °C; 2 h, 50 °C
2.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 10 min, rt
2.2 Catalysts: Dichlorobis(triphenylphosphine)palladium ; 8 h, rt → 85 °C
2.3 Reagents: Water ; 1 h, rt

Reference

Synthesis of antineoplastic agent linifanib

Liu, Hailong; et al, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(1), 26-28

Production Method 4

796967-18-5

599191-73-8

796967-16-3

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Ethanol , Toluene , Water ; 7 h, 73 °C

Reference

The Discovery and Development of a Safe, Practical Synthesis of ABT-869

Kruger, Albert W.; et al, Organic Process Research & Development, 2009, 13(6), 1419-1425

Production Method 5

1194-65-6

796967-16-3

Reaction Conditions

1.1 Reagents: Sodium acetate , Hydrazine hydrate (1:1) Solvents: Pyridine ; rt → 100 °C; 100 °C; 16 h, 105 °C
2.1 Reagents: Sodium carbonate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane , Water ; 16 h, 85 °C

Reference

Synthesis of receptor tyrosine kinase inhibitor linifanib

Wang, Zhi-feng; et al, Zhongguo Yaowu Huaxue Zazhi, 2013, 23(1), 36-38

Production Method 6

1194-65-6

796967-16-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: N-Methyl-2-pyrrolidone ; 23 h, 70 °C
2.1 Catalysts: Palladium diacetate , 1,1′-Bis(di-tert-butylphosphino)ferrocene Solvents: Ethanol ; 1 h, 50 °C
2.2 Reagents: Tripotassium phosphate Solvents: Ethanol , Toluene , Water ; 6 - 8 h, 55 °C

Reference

The Discovery and Development of a Safe, Practical Synthesis of ABT-869

Kruger, Albert W.; et al, Organic Process Research & Development, 2009, 13(6), 1419-1425

Production Method 7

190774-50-6

214360-73-3

796967-16-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; overnight, cooled
2.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Ethanol , Toluene , Water ; 24 h, 85 °C

Reference

Linifanib - a multi-targeted receptor tyrosine kinase inhibitor and a low molecular weight gelator

Marlow, Maria; et al, Chemical Communications (Cambridge, 2015, 51(29), 6384-6387

Production Method 8

198633-76-0

796967-16-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1-Butanol ; 5 h, 105 - 110 °C
2.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane , Water ; 1 - 2 min, rt; 15 - 20 min, 140 - 160 °C

Reference

Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole-Based Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor

Dai, Yujia; et al, Journal of Medicinal Chemistry, 2007, 50(7), 1584-1597

Production Method 9

73183-34-3

901618-05-1

796967-16-3

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 6 h, 80 °C
2.1 Reagents: Sodium carbonate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane , Water ; 16 h, 85 °C

Reference

Synthesis of receptor tyrosine kinase inhibitor linifanib

Wang, Zhi-feng; et al, Zhongguo Yaowu Huaxue Zazhi, 2013, 23(1), 36-38